1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid

• Molecular Formula: C15H10N6O2
• Molecular Weight: 306.28 g/mol
• IUPAC Name: 1-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C15H10N6O2/c22-15(23)12-6-7-20(19-12)13-11-8-18-21(14(11)17-9-16-13)10-4-2-1-3-5-10/h1-9H,(H,22,23)
• InChI Key: BOCQQZQUYHXOGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4C=CC(=N4)C(=O)O

Description

1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry. This compound is known for its unique structural features, which include a pyrazolo[3,4-d]pyrimidine core fused with a pyrazole ring. The presence of these fused rings imparts the compound with a range of biological activities, making it a valuable target for drug discovery and development .

Preparation Methods

The synthesis of 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the cyclization of 5-amino-1-phenyl-1H-pyrazole-4-carboxamide with esters in the presence of sodium ethoxide in ethanol, leading to the formation of the pyrazolo[3,4-d]pyrimidine core . Industrial production methods may involve optimization of reaction conditions such as temperature, solvent, and catalysts to enhance yield and purity .

Chemical Reactions Analysis

1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyrazole ring, using reagents like alkyl halides. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits significant cytotoxic activities against various cancer cell lines, including breast, colon, and liver cancers.

Medicine: It has been investigated as a potential inhibitor of protein kinases, which play crucial roles in cell proliferation and survival.

Industry: The compound’s antimicrobial properties make it a candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid involves the inhibition of specific molecular targets such as cyclin-dependent kinase 2 (CDK2). By binding to the active site of CDK2, the compound disrupts the cell cycle progression, leading to apoptosis in cancer cells . Molecular docking studies have confirmed the compound’s ability to form essential hydrogen bonds with key amino acids in the CDK2 active site .

Comparison with Similar Compounds

Similar compounds to 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid include:

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives: These compounds also exhibit CDK2 inhibitory activity but differ in their structural features and biological activities.

1-Piperidinecarboxylic acid derivatives: These compounds share a similar pyrazolo[3,4-d]pyrimidine core but have different substituents that affect their pharmacological properties. The uniqueness of this compound lies in its specific combination of structural elements that confer potent anticancer and antimicrobial activities.